Cas no 126067-48-9 (1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid structure
126067-48-9 structure
Product Name:1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:126067-48-9
MF:C11H8Cl2N2O2
MW:271.099420547485
CID:3104602
PubChem ID:14516402
Update Time:2025-04-21

1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dichloro-phenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
    • DTXCID90511978
    • Z285225428
    • 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylicacid
    • SCHEMBL1831047
    • 1-(2,4-dichlorophenyl)-5-methylpyrazole-3-carboxylic acid
    • DTXSID80561200
    • 126067-48-9
    • 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, lithium salt, mixt. with ethyl 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]propanoate (9CI)
    • G46539
    • 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
    • CCG-357490
    • 825-235-3
    • BFA06748
    • 126067-88-7
    • AKOS006031280
    • EN300-126789
    • Inchi: 1S/C11H8Cl2N2O2/c1-6-4-9(11(16)17)14-15(6)10-3-2-7(12)5-8(10)13/h2-5H,1H3,(H,16,17)
    • InChI Key: KGCCBXHSOMDSPJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(C)=CC(C(=O)O)=N1)Cl

Computed Properties

  • Exact Mass: 269.9962829Da
  • Monoisotopic Mass: 269.9962829Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 438.5±45.0 °C at 760 mmHg
  • Flash Point: 219.0±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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